1-(benzo[d][1,3]dioxol-5-yl)-3-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)urea
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Description
1-(benzo[d][1,3]dioxol-5-yl)-3-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)urea is a useful research compound. Its molecular formula is C16H13FN6O3 and its molecular weight is 356.317. The purity is usually 95%.
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Scientific Research Applications
Reactions and Synthesis
- Chemical Reactions and Stability : Compounds similar to the queried chemical have been studied for their reactions and stability. For example, the treatment of isocyanatobenzoyl chloride with aminotetrazole demonstrated the synthesis of various quinazoline derivatives, showcasing the chemical's role in synthesizing complex heterocyclic structures (N. Peet, 1987)[https://consensus.app/papers/reactions-2isocyanatobenzoyl-chloride-peet/feaac74ea9445b63a4eb3ddcd802c30c/?utm_source=chatgpt].
Antimicrobial Activity
- Synthesis and Antimicrobial Properties : Similar urea derivatives have been explored for their antimicrobial activities. For instance, substituted benzoxazaphosphorin 2-yl ureas showed promising antimicrobial properties, indicating potential for pharmaceutical applications in combating infections (P. Haranath et al., 2007)[https://consensus.app/papers/synthesis-activity-nsubstituted-haranath/393501966df45f3e8378d9bc46f4e46f/?utm_source=chatgpt].
Pharmaceutical Applications
- Acetylcholinesterase Inhibition : Novel ureas synthesized by condensation of specific amines have shown inhibition activity towards acetylcholinesterase and butyrylcholinesterase, suggesting potential therapeutic applications in treating diseases like Alzheimer's (Vladimír Pejchal et al., 2011)[https://consensus.app/papers/synthesis-pejchal/d951847a3ae057be985de96ce978b960/?utm_source=chatgpt].
Material Science
- Crystal Structure Analysis : The crystal structure of related benzoylurea pesticides has been determined to understand their interaction mechanisms and stability, essential for designing more effective agrochemicals (Youngeun Jeon et al., 2014)[https://consensus.app/papers/structure-flufenoxuron-benzoylurea-pesticide-jeon/869638bd49665508ba819df879153d85/?utm_source=chatgpt].
Antioxidant Activity
- Antioxidant Activity Evaluation : The synthesis of urea derivatives and their evaluation for antioxidant activity highlights the chemical's potential in developing new antioxidant agents, which could have various health-related benefits (S. George et al., 2010)[https://consensus.app/papers/synthesis-evaluation-antioxidant-activity-some-george/fa69e0c0182250b782e0144e56351a1e/?utm_source=chatgpt].
Properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN6O3/c17-10-1-4-12(5-2-10)23-15(20-21-22-23)8-18-16(24)19-11-3-6-13-14(7-11)26-9-25-13/h1-7H,8-9H2,(H2,18,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMKZABWGPHRMDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)NCC3=NN=NN3C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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